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Compound of Interest

Compound Name: N-methoxyformamide

CAS No.: 34005-41-9

Cat. No.: B1607286

Get Quote

Part 1: Executive Summary & Chemical Identity[1]
N-Methoxyformamide (

) represents the simplest member of the N-alkoxyamide class. Unlike standard amides which
are planar and exhibit high resonance energies (amidicity), N-methoxyformamide is an
"anomeric amide." The electronegative oxygen atom attached to the nitrogen induces a
pyramidal geometry at the nitrogen center, significantly reducing the N-C(=O) resonance and
lowering the rotational barrier around the amide bond.[1]

This molecule is primarily utilized as:

A Mechanistic Probe: For studying the anomeric effect in amide systems.

A Radical Precursor: Generating alkoxyamidyl radicals for intramolecular cyclizations.

A Synthetic Intermediate: Precursor to N-methoxyisocyanates and N-formyloxy-N-

methoxyamides (direct-acting mutagens).
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Chemical Specifications
Property Data Note

IUPAC Name N-Methoxyformamide

CAS Number 1863-60-1
Distinct from N-

Methylformamide (123-39-7)

Formula MW: 75.07 g/mol

Structure
Pyramidal Nitrogen (

character)

LogP ~0.13 Amphipathic

Key Spectral Feature ~8.0-8.3 ppm (Formyl) Distinct from Weinreb amides

Part 2: Synthesis & Validation Protocol
Core Directive: Causality & Control
The synthesis of N-methoxyformamide relies on the formylation of O-methylhydroxylamine.

The choice of formylating agent is critical. Acetic Formic Anhydride (AFA) is preferred over

simple formic acid to drive the reaction to completion at lower temperatures, preventing thermal

degradation of the sensitive N-O bond.[1]

Protocol: Formylation of O-Methylhydroxylamine[4]
Reagents:

O-Methylhydroxylamine hydrochloride (

) [1.0 equiv][1]

Sodium Formate (

) [1.5 equiv][1]

Formic Acid (
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) [Solvent/Reagent][1]

Acetic Anhydride (

) [1.2 equiv][1]

Step-by-Step Workflow:

In Situ AFA Generation:

In a flame-dried flask under

, combine Formic Acid (excess) and Acetic Anhydride. Stir at 0°C for 30 minutes, then
warm to 50°C for 2 hours.

Causality: This generates the mixed anhydride (Acetic Formic Anhydride), a more potent

electrophile than formic acid alone, ensuring N-formylation occurs faster than potential O-

acylation side reactions.[1]

Amine Liberation & Addition:

Separately, neutralize

in dry DCM using anhydrous

or prepare the free base carefully (volatile!).[1] Alternatively, add the salt directly to the AFA
mixture if Sodium Formate is present to buffer.[1]

Add the amine solution dropwise to the AFA mixture at 0°C.

Reaction Monitoring (Self-Validating System):

Stir at room temperature for 4-12 hours.

TLC Monitoring: Use EtOAc/Hexane (1:1).[1] Stain with

(hydroxamic acid test) or Iodine.

NMR Check: Aliquot check in
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. Look for the disappearance of the amine protons and appearance of the formyl
doublet/singlet at ~8.1 ppm.

Workup:

Quench with ice water. Extract exhaustively with DCM (NMF is water-soluble; salting out

with NaCl is recommended).

Dry over

and concentrate carefully (low MW, potential volatility).

Visualization: Synthesis Pathway[1]
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Caption: Synthesis of N-methoxyformamide via Acetic Formic Anhydride formylation.

Part 3: Reactivity & Mechanism (The "HERON"
Reaction)[1]
The defining feature of N-methoxyformamide literature is the HERON (Heteroatom

Rearrangement On Nitrogen) reaction, extensively studied by Stephen A. Glover.

The Anomeric Effect
In N-alkoxyamides, the lone pair on the nitrogen (
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) is less available for resonance with the carbonyl (

) because it interacts with the antibonding orbital of the N-O bond (

).

Consequence: The nitrogen assumes a pyramidal geometry (

).[2]

Reactivity: This weakens the N-O bond and makes the nitrogen prone to nucleophilic attack

or rearrangement.

The HERON Pathway
Upon acylation (forming N-acyloxy-N-alkoxyamides), the molecule undergoes a rearrangement

where the alkoxy group migrates from the nitrogen to the carbonyl carbon, ejecting an ester

and a nitrene species.[3] This is relevant for N-methoxyformamide as it serves as the parent

scaffold for these mutagenic derivatives.

Visualization: HERON Mechanism
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Caption: The HERON rearrangement mechanism typical of N-methoxyformamide derivatives.

Part 4: Key Literature & References
The literature on N-methoxyformamide is specialized, focusing on physical organic chemistry

(conformation) and toxicology (mutagenicity).[1]

Critical Publications
1. The "Anomeric Amide" Definition

Title:Structures of N,N-Dialkoxyamides: Pyramidal Anomeric Amides with Low Amidicity

Significance: Glover and colleagues use X-ray and DFT to prove that N-alkoxy substitution

forces the amide nitrogen into a pyramidal geometry, breaking the classic planar amide rule.

This explains the unique reactivity of NMF.

Key Data: Rotational barriers for N-alkoxyamides are significantly lower (~64 kJ/mol) than

alkylamides.

2. The HERON Reaction & Mutagenicity

Title:Mutagenicity of N-acyloxy-N-alkoxyamides – QSAR determination of factors controlling

activity

Significance: Establishes N-methoxyformamide derivatives as direct-acting mutagens.[2]

The mechanism involves the N-O bond cleavage and DNA alkylation.

Relevance: Essential for safety assessments in drug development if this moiety is present.

3. Radical Precursors

Context: N-alkoxyamides are precursors to amidyl radicals.

Application: Oxidation of N-methoxyformamide (or its derivatives) generates radicals that

can undergo intramolecular hydrogen abstraction (1,5-HAT) or addition to olefins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Methoxyformamide: Technical Guide to Synthesis,
Reactivity, and Anomeric Properties[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-
to-synthesis-reactivity-and-anomeric-properties-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.vulcanchem.com/product/vc3835029
https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-to-synthesis-reactivity-and-anomeric-properties-1
https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-to-synthesis-reactivity-and-anomeric-properties-1
https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-to-synthesis-reactivity-and-anomeric-properties-1
https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-to-synthesis-reactivity-and-anomeric-properties-1
https://www.benchchem.com/product/b1607286?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

